6-ethyl-3-({3-[2-(2-fluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,5-dimethyl-2(1H)-pyridinone

• IUPAC Name: 6-ethyl-3-[3-[2-(2-fluorophenyl)ethyl]piperidine-1-carbonyl]-1,5-dimethylpyridin-2-one
• InChI: InChI=1S/C23H29FN2O2/c1-4-21-16(2)14-19(22(27)25(21)3)23(28)26-13-7-8-17(15-26)11-12-18-9-5-6-10-20(18)24/h5-6,9-10,14,17H,4,7-8,11-13,15H2,1-3H3
• InChI Key: QNBWKHWXDXFENT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C(=O)N1C)C(=O)N2CCCC(C2)CCC3=CC=CC=C3F)C
• Molecular Formula: C23H29FN2O2
• Molecular Weight: 384.5 g/mol

Description

6-ethyl-3-({3-[2-(2-fluorophenyl)ethyl]-1-piperidinyl}carbonyl)-1,5-dimethyl-2(1H)-pyridinone is a useful research compound. Its molecular formula is C23H29FN2O2 and its molecular weight is 384.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 384.22130633 g/mol and the complexity rating of the compound is 670. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Chemistry Applications

• Synthesis and Crystal Structure Analysis : Compounds with fluorophenyl groups and piperidinyl moieties are synthesized for their interesting structural properties. For instance, the synthesis of 1,4-dihydropyridines with fluorophenyl groups has been explored to understand the role of fluorine in weak interactions affecting crystal packing (R. Shashi et al., 2020).
• Fluorescent Sensors : Derivatives like the heteroatom-containing organic fluorophore CP3E, designed for fluorescent pH sensing, demonstrate the potential of incorporating fluorophenyl and piperidinyl groups into molecules for specific applications (Zhiyong Yang et al., 2013).

Medicinal Chemistry Applications

• Catalysis in Organic Synthesis : The catalytic role of 2(1H)-pyridone derivatives in facilitating aromatic nucleophilic substitution reactions has been investigated, demonstrating the utility of such structures in synthetic organic chemistry (A. Loppinet-Serani et al., 1998).

Material Science Applications

• Luminescent Properties : Research on CdII complexes involving pyridine derivatives highlights the impact of molecular structure on luminescent properties, relevant for materials science and photonic applications (Ruiqing Fan et al., 2004).

Mechanism of Action

If the compound is a drug or a biologically active compound, the mechanism of action refers to how the compound interacts with biological systems to exert its effects.

Safety and Hazards

This involves studying the toxicity of the compound and any risks associated with handling it.